Cas no 22252-92-2 (Benzeneacetonitrile, a-(hydroxymethylene)-)

• Product Name: Benzeneacetonitrile, a-(hydroxymethylene)-
• CAS No: 22252-92-2
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD03425433
• CID: 282134
• PubChem ID: 22796321
• Update Time: 2025-09-25

Benzeneacetonitrile, a-(hydroxymethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(hydroxymethylene)-
• (2Z)-3-HYDROXY-2-PHENYLACRYLONITRILE
• 2-CYANO-2-PHENYLVINYLALCOHOL
• 2-Phenyl-3-hydroxy-2-propennitril
• 3-hydroxy-2-phenylacrylonitrile
• 3-hydroxy-2-phenylprop-2-enenitrile
• 3-hydroxy-2-phenylpropenenitrile
• NSC17323
• Benzeneacetonitrile, alpha-(hydroxymethylene)-, (E)-
• MFCD03425433
• AKOS015890618
• (E)-3-hydroxy-2-phenylprop-2-enenitrile
• NS00049885
• SCHEMBL2037488
• (2E)-3-HYDROXY-2-PHENYLPROP-2-ENENITRILE
• NSC-17323
• 62914-60-7
• 22252-92-2
• (E)-3-hydroxy-2-phenylacrylonitrile
• DTXSID701240579
• Benzeneacetonitrile, I+/--(hydroxymethylene)-, (E)-

• MDL： MFCD03425433
• Inchi： 1S/C9H7NO/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,7,11H/b9-7-
• InChI Key： GQNBRISQKUALEP-CLFYSBASSA-N
• SMILES： O/C=C(/C#N)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 2.10908

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes